Cas no 1000018-39-2 (3-(3-Methylpiperidin-1-yl)-4-methylsulfonylaniline)

• Product Name: 3-(3-Methylpiperidin-1-yl)-4-methylsulfonylaniline
• CAS No: 1000018-39-2
• MF: C₁₃H₂₀N₂O₂S
• MW: 268.375102043152
• CID: 1067404
• PubChem ID: 44119095
• Update Time: 2025-04-20

3-(3-Methylpiperidin-1-yl)-4-methylsulfonylaniline Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methylpiperidin-1-yl)-4-methylsulfonylaniline
• 3-(3-Methylpiperidin-1-yl)-4-(methylsulphonyl)aniline
• 4-methanesulfonyl-3-(3-methylpiperidin-1-yl)aniline
• AKOS015842774
• 4-(Methanesulfonyl)-3-(3-methylpiperidin-1-yl)aniline
• 1000018-39-2
• DTXSID00657033
• DB-356418
• 3-(3-Methylpiperidin-1-yl)-4-(methylsulfonyl)aniline

• MDL： MFCD09743723
• Inchi： 1S/C13H20N2O2S/c1-10-4-3-7-15(9-10)12-8-11(14)5-6-13(12)18(2,16)17/h5-6,8,10H,3-4,7,9,14H2,1-2H3
• InChI Key： CFXUFCWEYPFZRN-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1N1CCCC(C)C1)N)(=O)=O

Computed Properties

• Exact Mass: 268.12454906g/mol
• Monoisotopic Mass: 268.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines